2-(1H-pyrazol-4-yl)-1,3-benzoxazole

• IUPAC Name: 2-(1H-pyrazol-4-yl)-1,3-benzoxazole
• InChI: InChI=1S/C10H7N3O/c1-2-4-9-8(3-1)13-10(14-9)7-5-11-12-6-7/h1-6H,(H,11,12)
• InChI Key: NSPKSLZVTSFHJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CNN=C3
• Molecular Formula: C10H7N3O
• Molecular Weight: 185.18 g/mol

Description

“2-(1H-pyrazol-4-yl)-1,3-benzoxazole” is a compound that belongs to the class of pyrazoles. Pyrazoles are a class of five-membered heterocyclic compounds that contain two nitrogen atoms in adjacent positions and three carbon atoms. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of “2-(1H-pyrazol-4-yl)-1,3-benzoxazole” can be achieved through a one-pot condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane. This reaction is performed in pyridine at 90°C under ambient air conditions. The process yields previously inaccessible 2-(1H-pyrazol-4-yl)-1H-benzimidazoles.

Molecular Structure Analysis

The molecular structure of “2-(1H-pyrazol-4-yl)-1,3-benzoxazole” is characterized by a five-membered aromatic ring structure containing two vicinal nitrogen atoms. One nitrogen bears a hydrogen atom, and the other is referred to as pyrrole type nitrogen. The structure also includes three carbon atoms.

Scientific Research Applications

Antimicrobial Activity

• Benzimidazole derivatives are known for their antimicrobial properties. Researchers have explored the antibacterial and antifungal potential of 2-(1H-pyrazol-4-yl)-1,3-benzoxazole compounds. .

Anticancer Agents

• The pyrazole series has attracted interest due to its antitumor properties. Scientists have investigated the cytotoxic effects of 2-(1H-pyrazol-4-yl)-1,3-benzoxazole derivatives against cancer cells. .

Anti-inflammatory Properties

• Small molecules containing both benzimidazole and pyrazole fragments have been studied for their anti-inflammatory activity. .

Antidiabetic Potential

• Some pyrazole-based compounds exhibit antidiabetic effects. .

Enzyme Inhibition

• The N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine scaffold, which shares structural similarities with 2-(1H-pyrazol-4-yl)-1,3-benzoxazole, has been explored as a potential CDK2 inhibitor. .

Pharmacophore Exploration

• Combining benzimidazole and pyrazole moieties creates a privileged pharmacophore. Researchers continue to investigate the biological activity of compounds containing both heterocyclic fragments. .

Mechanism of Action

Target of Action

Compounds of the pyrazole series, which include 2-(1h-pyrazol-4-yl)-1,3-benzoxazole, are known to exhibit a wide range of pharmacological properties . These compounds have been components of many medicines with anti-inflammatory, antidiabetic, analgesic, antitumor, and other pharmacological properties .

Mode of Action

It is known that the biological activity of small molecules containing both pyrazole and benzimidazole fragments is the subject of extensive and detailed studies . The interaction of 2-(1H-pyrazol-4-yl)-1,3-benzoxazole with its targets and the resulting changes would be a part of these studies.

Biochemical Pathways

The benzimidazole derivatives, which are structurally similar to 2-(1h-pyrazol-4-yl)-1,3-benzoxazole, are known to exhibit antimicrobial, antitubercular, anticancer, antihypertensive, antiulcer, antiproliferative, and antiparasitic activities . These activities suggest that 2-(1H-pyrazol-4-yl)-1,3-benzoxazole may affect a variety of biochemical pathways and their downstream effects.

Result of Action

Given the wide range of pharmacological properties exhibited by compounds of the pyrazole series , it can be inferred that 2-(1H-pyrazol-4-yl)-1,3-benzoxazole may have diverse molecular and cellular effects.